![molecular formula C17H28N2O3S B2975632 N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide CAS No. 2034236-36-5](/img/structure/B2975632.png)
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H28N2O3S and its molecular weight is 340.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Cyclic Compounds : Research has been conducted on the synthesis of cyclic dipeptidyl ureas and related compounds, showcasing the versatility of cyclic compounds in organic synthesis. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides demonstrates the utility of Ugi reactions and subsequent modifications to create complex structures with potential biological activities (Sañudo et al., 2006).
Catalytic Properties : Studies on dioxomolybdenum(VI) complexes derived from tridentate Schiff bases highlight the catalytic properties of these complexes. Such research is indicative of the potential for developing catalysts for oxidation reactions, which are crucial in organic synthesis and industrial applications (Xue-wen Zhu, 2018).
Potential Medicinal Applications
Antimicrobial Activity : The development and testing of Schiff bases and their metal complexes for antimicrobial activity exemplify the ongoing search for new antimicrobial agents. Such compounds could serve as leads for the development of new drugs to combat resistant microbial strains (Yilmaz & Cukurovalı, 2003).
Anticonvulsant Properties : The examination of the crystal structures of anticonvulsant enaminones and their interactions reveals insights into the design of new anticonvulsant drugs. Understanding the structural basis for anticonvulsant activity can guide the synthesis of novel therapeutics (Kubicki et al., 2000).
Methodological Advances
Novel Synthetic Approaches : The development of new synthetic methods, such as the acid-catalyzed rearrangement of oxiranes for the synthesis of oxalamides, showcases innovative approaches to creating biologically relevant compounds. These methodologies can be applied to synthesize a wide range of chemical entities for further study and application (Mamedov et al., 2016).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[(4-methoxythian-4-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O3S/c1-22-17(8-11-23-12-9-17)13-19-16(21)15(20)18-10-7-14-5-3-2-4-6-14/h5H,2-4,6-13H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVTPRUGGSNUIBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSCC1)CNC(=O)C(=O)NCCC2=CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.